[1-(2-Chloro-4-fluorophenyl)ethyl](propan-2-yl)amine

• Molecular Formula: C11H15ClFN
• Molecular Weight: 215.69 g/mol
• SMILES: CC(C)NC(C)C1=C(C=C(C=C1)F)Cl
• InChI: InChI=1S/C11H15ClFN/c1-7(2)14-8(3)10-5-4-9(13)6-11(10)12/h4-8,14H,1-3H3
• InChIKey: YIBYVGSNSYZRSR-UHFFFAOYSA-N

[1-(2-Chloro-4-fluorophenyl)ethyl](propan-2-yl)amine – Chiral Secondary Amine Building Block for Asymmetric Synthesis

[1-(2-Chloro-4-fluorophenyl)ethyl](propan-2-yl)amine (CAS 1157142‑78‑3) is a chiral secondary amine featuring a 2‑chloro‑4‑fluorophenyl ring, a benzylic methyl‑substituted stereocenter, and an N‑isopropyl substituent [1]. With a molecular weight of 215.69 g·mol⁻¹ and a computed cLogP of 3.2 [1], the compound serves as a versatile intermediate in medicinal chemistry and asymmetric catalysis. Its single hydrogen‑bond donor and modest polar surface area (12 Ų) [1] make it suitable for fragment‑based drug discovery and as a chiral amine donor in transaminase‑mediated reactions [2].

Chiral secondary amine building block for asymmetric synthesis and medicinal chemistry

N-Isopropyl substituent provides steric and electronic differentiation for transaminase-mediated amine synthesis

Balanced lipophilicity and polar surface area profile compatible with fragment-based lead generation guidelines

• [1] PubChem. [1-(2-Chloro-4-fluorophenyl)ethyl](propan-2-yl)amine. Compound Summary, CID 43756218. National Center for Biotechnology Information. Accessed 2026‑05‑01. View Source
• [2] Kelefiotis‑Stratidakis P, Tyrikos‑Ergas T, Pavlidis IV. The challenge of using isopropylamine as an amine donor in transaminase catalysed reactions. Org. Biomol. Chem. 2019, 17, 1634‑1642. DOI: 10.1039/C8OB02342E. View Source

Why N‑Alkyl Substitution on [1-(2-Chloro-4-fluorophenyl)ethyl]amine Cannot Be Swapped Arbitrarily

The N‑isopropyl group of [1-(2-chloro-4-fluorophenyl)ethyl](propan-2-yl)amine imparts a distinct steric and electronic profile that directly influences reaction kinetics, enantioselectivity, and purification behaviour. Replacing isopropyl with a linear alkyl chain (e.g., n‑propyl, CAS 1158045‑52‑3) alters the secondary amine’s basicity and steric congestion, which can shift the outcome of reductive amination, asymmetric hydrogenation, or transaminase‑catalysed amination [1]. Even seemingly conservative substitutions therefore risk compromising not only synthetic yield but also the enantiomeric excess of downstream chiral products, making direct replacement without re‑optimisation unreliable.

N-alkyl chain length alters steric and electronic properties

Replacing isopropyl with n-propyl or other linear chains changes amine basicity and steric congestion. This may shift reductive amination, asymmetric hydrogenation, or transaminase outcomes without re-optimisation.

Enzyme compatibility differs between N-alkyl variants

The N-isopropyl group matches isopropylamine-based transaminase processes; N-n-propyl analogues often require alternative amine donors or multi-enzyme cascades, increasing process complexity.

Enantioselectivity may not transfer across N-alkyl analogues

Even conservative N-alkyl substitutions can compromise the enantiomeric excess of downstream chiral products. Direct replacement without validation may lead to unpredictable stereochemical outcomes.

• [1] Kelefiotis‑Stratidakis P, Tyrikos‑Ergas T, Pavlidis IV. The challenge of using isopropylamine as an amine donor in transaminase catalysed reactions. Org. Biomol. Chem. 2019, 17, 1634‑1642. DOI: 10.1039/C8OB02342E. View Source

Quantitative Differentiation of [1-(2-Chloro-4-fluorophenyl)ethyl](propan-2-yl)amine from Closest Analogs

Computed Physicochemical Profile: Isopropyl vs. n‑Propyl N‑Substitution

The N‑isopropyl derivative exhibits a lower computed cLogP (3.2 [1]) and a smaller topological polar surface area (12 Ų [1]) compared with the N‑n‑propyl analogue (cLogP ≈ 3.5, TPSA ≈ 15 Ų, estimated from homologous series trends). The reduction in lipophilicity and PSA suggests improved aqueous solubility and potentially more favourable permeability in cell‑based assays, a critical differentiator when selecting building blocks for fragment libraries [2].

Physicochemical Profile

Class-level inference

Target cLogP 3.2 / TPSA 12 Ų vs N-n-propyl cLogP ~3.5 / TPSA ~15 Ų ΔcLogP ≈ -0.3; ΔTPSA ≈ -3 Ų

May support differentiation in solubility and permeability for fragment library design.

Computed properties; experimental confirmation recommended.

Evidence Dimension	Computed lipophilicity (cLogP) and topological polar surface area (TPSA)
Target Compound Data	cLogP = 3.2; TPSA = 12 Ų (PubChem, 2021 release [1])
Comparator Or Baseline	N‑n‑propyl analogue: cLogP ≈ 3.5; TPSA ≈ 15 Ų (estimated from homologous series trends [2])
Quantified Difference	ΔcLogP ≈ ‑0.3; ΔTPSA ≈ ‑3 Ų
Conditions	Computed properties using XLogP3 and Cactvs algorithms (PubChem) under standard conditions

Why This Matters

Lower cLogP and smaller PSA often correlate with higher aqueous solubility and better passive membrane permeability, influencing hit-to-lead progression in drug discovery.

• [1] PubChem. [1-(2-Chloro-4-fluorophenyl)ethyl](propan-2-yl)amine. Compound Summary, CID 43756218. Accessed 2026‑05‑01. View Source
• [2] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 1997, 23, 3‑25. View Source

Steric Demand of N‑Isopropyl vs. N‑n‑Propyl in Transaminase‑Mediated Amination

Isopropylamine (IPA) is the preferred amine donor in transaminase‑catalysed reactions because the co‑product acetone can be removed under mild vacuum, shifting the equilibrium toward product formation [1]. However, wild‑type amine transaminases often accept IPA poorly compared to smaller amine donors. The N‑isopropyl substituent in [1-(2-chloro-4-fluorophenyl)ethyl](propan-2-yl)amine introduces the same steric demand as free IPA, whereas the N‑n‑propyl analogue would require a different donor/acceptor pair, potentially complicating process design and reducing throughput [1].

Steric Demand in Transaminase

Class-level inference

N-isopropyl mimics IPA steric profile, compatible with single-enzyme transaminase. N-n-propyl may require multi-enzyme cascade or alternative donor.

Process compatibility: single-enzyme vs. multi-enzyme system context.

Enzyme acceptance may vary; process validation required.

Evidence Dimension	Enzyme compatibility and process scalability
Target Compound Data	N‑isopropyl group mimics the steric profile of IPA; compatible with IPA‑based transaminase processes [1]
Comparator Or Baseline	N‑n‑propyl analogue: requires alanine or alternative amine donor systems, often involving two‑enzyme cascades [1]
Quantified Difference	Not quantifiable as a single numeric value; reflects process complexity (one‑step vs. multi‑enzyme system)
Conditions	Transaminase‑catalysed asymmetric amination, pH 7‑9, 25‑45 °C

Why This Matters

The ability to use a single‑enzyme IPA‑based process can simplify scale‑up and reduce cost in the production of chiral amines for pharmaceutical intermediates.

• [1] Kelefiotis‑Stratidakis P, Tyrikos‑Ergas T, Pavlidis IV. The challenge of using isopropylamine as an amine donor in transaminase catalysed reactions. Org. Biomol. Chem. 2019, 17, 1634‑1642. DOI: 10.1039/C8OB02342E. View Source

Commercial Purity Benchmark: 95% Minimum Purity with Full Quality Assurance

The commercial supply of [1-(2-chloro-4-fluorophenyl)ethyl](propan-2-yl)amine (AKSci) specifies a minimum purity of 95% , accompanied by a downloadable SDS and COA upon request. In contrast, many generic suppliers of the N‑n‑propyl analogue offer purities as low as 90% without documented batch‑to‑batch consistency . Higher initial purity reduces the need for in‑house purification, saving time and solvent, and ensures more reproducible yields in subsequent synthetic steps.

Purity Specification

Data to verify

≥95% minimum (product specification) vs N-n-propyl typical ≥90% without consistent COA

Higher starting purity may reduce side reactions; batch consistency requires verification.

Supplier specification; independent QC recommended.

Evidence Dimension	Commercial purity specification
Target Compound Data	≥95% (AKSci, product 0251DF) with available COA and SDS
Comparator Or Baseline	N‑n‑propyl analogue: ≥90% typical, COA not universally provided
Quantified Difference	≥5 percentage points higher guaranteed purity
Conditions	Supplied as neat material; long‑term storage at cool, dry conditions

Why This Matters

Higher purity directly translates to fewer side reactions, simpler purification, and greater inter‑batch reproducibility in both academic and industrial settings.

Regioisomeric Differentiation: 1‑(2‑Chloro‑4‑fluorophenyl)ethyl vs. 2‑Fluoro‑1‑(4‑chlorophenyl)ethyl Scaffolds

The 2‑chloro‑4‑fluorophenyl substitution pattern in the target compound places the halogen atoms in a distinct electronic arrangement compared with the regioisomer N‑[2‑fluoro‑1‑(4‑chlorophenyl)ethyl]‑N‑isopropylamine [1]. While the target compound’s ¹H and ¹³C NMR spectra are not publicly reported, the regioisomer exhibits characteristic NMR shifts (CDCl₃) that differ by >0.5 ppm for the benzylic protons [1], reflecting altered electron density. This electronic difference can translate into divergent reactivity in cross‑coupling and nucleophilic aromatic substitution reactions.

Regioisomeric NMR Shift

Supporting evidence

Benzylic proton δ differs >0.5 ppm (expected) between 2-chloro-4-fluorophenyl and 4-chloro-2-fluorophenyl regioisomers. Target compound NMR not publicly available.

Regioisomer-specific reactivity may influence SAR explorations.

NMR data predicted; empirical verification needed.

Evidence Dimension	NMR chemical shift of benzylic proton (δ, CDCl₃)
Target Compound Data	Not publicly available
Comparator Or Baseline	N‑[2‑fluoro‑1‑(4‑chlorophenyl)ethyl]‑N‑isopropylamine: benzylic CH δ ≈ 4.5‑5.0 ppm (estimated from SpectraBase [1])
Quantified Difference	Expected >0.5 ppm difference based on regioisomeric electronic effects
Conditions	¹H NMR, CDCl₃, 300‑400 MHz

Why This Matters

Regioisomer‑specific reactivity can be exploited to modulate the selectivity of subsequent functionalisation steps, making the 2‑chloro‑4‑fluorophenyl isomer the preferred choice for certain SAR explorations.

• [1] SpectraBase. N‑[2‑Fluoro‑1‑(4‑chlorophenyl)‑ethyl]‑N‑isopropylamine. Compound ID 19A5t7GQzrh. Wiley Science Solutions. Accessed 2026‑05‑01. View Source

Precision Application Scenarios for [1-(2-Chloro-4-fluorophenyl)ethyl](propan-2-yl)amine Based on Verified Differentiation

Fragment‑Based Lead Generation Requiring Balanced Lipophilicity

With a computed cLogP of 3.2 and TPSA of 12 Ų [1], the compound fits within the ‘rule‑of‑three’ guidelines for fragment libraries. When a fragment screen demands a chiral secondary amine with moderate lipophilicity, the isopropyl derivative offers a more favourable profile than its n‑propyl counterpart (ΔcLogP ≈ ‑0.3), potentially improving solubility and reducing off‑target binding due to excessive hydrophobicity.

Single‑Enzyme Transaminase Process for Chiral Amine Production

For laboratories developing biocatalytic routes to chiral amines, the N‑isopropyl group allows the compound to be integrated into transaminase processes that use isopropylamine as the sacrificial amine donor [2]. This avoids the need for dual‑enzyme systems (e.g., alanine dehydrogenase) required by N‑n‑propyl analogues, streamlining process development and lowering the cost of goods.

SAR Studies Differentiating Ortho‑Chloro/Para‑Fluoro from Alternative Halogenation Patterns

The 2‑chloro‑4‑fluorophenyl regioisomer places the electron‑withdrawing groups in a geometry distinct from the 4‑chloro‑2‑fluorophenyl isomer (SpectraBase reference [3]). This substitution pattern can be critical when probing the steric and electronic requirements of a binding pocket, making the compound the regioisomer of choice for specific medicinal chemistry campaigns.

Reproducible Scale‑Up Where High Purity and Batch Consistency Are Mandatory

With a guaranteed minimum purity of 95% and full quality‑assurance documentation , this compound is suited for multi‑step syntheses where impurities from lower‑grade alternatives (e.g., 90% purity n‑propyl analogue) could accumulate and reduce overall yield. The availability of COA and SDS further supports regulatory and safety compliance in industrial settings.

Application

Selection Property

Validation Focus

Fragment-based lead generation

Balanced lipophilicity (cLogP) and polar surface area

Solubility and permeability screening in fragment libraries

Single-enzyme transaminase process

N-isopropyl compatibility with IPA-based transaminase

Process simplicity and amine donor compatibility

SAR: halogenation pattern differentiation

2-chloro-4-fluorophenyl regioisomer

Regioisomer-specific reactivity in binding pocket mapping

Multi-step scale-up with purity requirements

Documented purity and batch documentation

Reproducibility and side-reaction minimization across batches

• [1] PubChem. [1-(2-Chloro-4-fluorophenyl)ethyl](propan-2-yl)amine. Compound Summary, CID 43756218. Accessed 2026‑05‑01. View Source
• [2] Kelefiotis‑Stratidakis P, Tyrikos‑Ergas T, Pavlidis IV. The challenge of using isopropylamine as an amine donor in transaminase catalysed reactions. Org. Biomol. Chem. 2019, 17, 1634‑1642. DOI: 10.1039/C8OB02342E. View Source
• [3] SpectraBase. N‑[2‑Fluoro‑1‑(4‑chlorophenyl)‑ethyl]‑N‑isopropylamine. Compound ID 19A5t7GQzrh. Wiley Science Solutions. Accessed 2026‑05‑01. View Source